Cas no 321432-72-8 (2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile)
321432-72-8 structure
Product Name:2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile
CAS No:321432-72-8
MF:C14H8ClF3N2O
MW:312.674332618713
CID:5739969
PubChem ID:3665884
Update Time:2023-11-10
2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-(4-HYDROXYPHENYL)ACETONITRILE
- 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile
- 2-Pyridineacetonitrile, 3-chloro-α-(4-hydroxyphenyl)-5-(trifluoromethyl)-
- AKOS005082518
- HMS2646E11
- 321432-72-8
- CHEMBL1543516
- SMR000338063
- 1J-056
- REGID_for_CID_3665884
- MLS000755203
- 2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile
-
- Inchi: 1S/C14H8ClF3N2O/c15-12-5-9(14(16,17)18)7-20-13(12)11(6-19)8-1-3-10(21)4-2-8/h1-5,7,11,21H
- InChI Key: UKPOEKIFKHNIOV-UHFFFAOYSA-N
- SMILES: C1(=NC=C(C(F)(F)F)C=C1Cl)C(C#N)C1C=CC(O)=CC=1
Computed Properties
- Exact Mass: 312.0277251g/mol
- Monoisotopic Mass: 312.0277251g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 401
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 56.9Ų
2-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(4-hydroxyphenyl)acetonitrile Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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